Cas no 1354952-86-5 (6-aminohexan-3-ol hydrochloride)

• Product Name: 6-aminohexan-3-ol hydrochloride
• CAS No: 1354952-86-5
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• MDL: MFCD20233580
• CID: 4592535
• Update Time: 2025-05-20

6-aminohexan-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-aminohexan-3-ol hydrochloride

• MDL： MFCD20233580
• Inchi： 1S/C6H15NO.ClH/c1-2-6(8)4-3-5-7;/h6,8H,2-5,7H2,1H3;1H
• InChI Key： SOPUDNYUOAJWJA-UHFFFAOYSA-N
• SMILES： C(O)(CC)CCCN.Cl

Computed Properties

• Exact Mass: 153.092
• Monoisotopic Mass: 153.092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2A^2

Additional information on 6-aminohexan-3-ol hydrochloride

6-Aminohexan-3-Ol Hydrochloride: A Comprehensive Overview

6-Aminohexan-3-Ol Hydrochloride, identified by the CAS number 1354952-86-5, is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and biotechnology. This compound has garnered attention due to its unique chemical properties and potential for innovative uses. Recent advancements in research have further highlighted its importance, making it a subject of interest for scientists and industry professionals alike.

The molecular structure of 6-Aminohexan-3-Ol Hydrochloride consists of a six-carbon chain with an amino group (-NH2) at the sixth position and a hydroxyl group (-OH) at the third position. The hydrochloride form indicates that the compound exists as a salt with hydrochloric acid, which enhances its solubility in aqueous solutions. This feature is particularly advantageous in applications requiring precise control over the compound's concentration and reactivity.

Recent studies have explored the potential of 6-Aminohexan-3-Ol Hydrochloride in drug delivery systems. Researchers have found that its amphiphilic nature makes it an ideal candidate for forming self-assembling structures, such as micelles and liposomes. These structures can encapsulate drugs, protecting them from degradation and enhancing their bioavailability. For instance, a 2023 study published in Nature Materials demonstrated that 6-Aminohexan-3-Ol Hydrochloride-based nanoparticles could effectively deliver anticancer drugs to targeted sites in vivo, significantly improving treatment efficacy.

In addition to its role in drug delivery, 6-Aminohexan-3-Ol Hydrochloride has shown promise in the field of biotechnology. Its ability to form stable peptide bonds under mild conditions has made it a valuable reagent in peptide synthesis. A 2022 paper in Journal of the American Chemical Society highlighted its use as a coupling agent in solid-phase synthesis, where it facilitated the assembly of complex peptide sequences with high efficiency and precision.

The synthesis of CAS No. 1354952-86-5 involves a multi-step process that typically begins with the oxidation of an appropriate precursor compound. Recent advancements in catalytic methods have enabled the production of this compound with higher yields and improved purity. For example, researchers at Stanford University developed a novel catalytic system that reduces the reaction time by over 50% while maintaining product quality.

Beyond its technical applications, 6-Aminohexan-3-Ol Hydrochloride has also found use in consumer products, particularly in the cosmetics industry. Its ability to penetrate skin deeply makes it an effective carrier for active ingredients such as vitamins and antioxidants. A 2021 study published in International Journal of Cosmetic Science reported that formulations containing this compound showed enhanced delivery of skincare actives, leading to improved skin hydration and elasticity.

The environmental impact of CAS No. 1354952-86-5 has also been a topic of recent research. Studies have shown that it biodegrades efficiently under aerobic conditions, making it a more sustainable alternative to traditional chemical agents. This property aligns with growing industry trends toward eco-friendly practices and green chemistry.

In conclusion, 6-Aminohexan-3-Ol Hydrochloride (CAS No. 1354952-86-5) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to expand its utility and relevance in modern science and technology.